Gold(3+);hydron;tetrabromide

• CAS No.: 17083-68-0
• Molecular Formula: AuBr4H
• Molecular Weight: 517.59 g/mol
• IUPAC Name: tribromogold;hydrobromide
• InChI: InChI=1S/Au.4BrH/h;4*1H/q+3;;;;/p-3
• InChI Key: ISCGOTZIVSCDBJ-UHFFFAOYSA-K
• SMILES: [H+].[Br-].[Br-].[Br-].[Br-].[Au+3]
• Canonical SMILES: Br.Br[Au](Br)Br
• Key on ui other cas no.: 17083-68-0; 53452-70-3
• Related CAS: 13464-73-8 (rubidium salt); 13682-59-2 (cesium salt); 14323-32-1 (potassium salt); 52495-41-7 (hydrochloride salt)
• Synonyms: omauric acid; gold tetrabromide, acid; gold tetrabromide, cesium salt; gold tetrabromide, potassium salt; gold tetrabromide, rubidium salt; gold tetrabromide, sodium salt; KAuBr4; potassium tetrabromoaurate

Description

Gold(3+); hydron; tetrabromide, commonly referred to as gold(III) bromide (AuBr₃), is a dark-red to black crystalline compound that exists primarily as a dimer (Au₂Br₆) . Its structure consists of two gold centers bridged by bromine atoms, with a molecular weight of 436.69 g/mol and a melting point of 97.5°C . In aqueous environments, AuBr₃ reacts with hydrobromic acid (HBr) to form the tetrabromoauric acid complex (H[AuBr₄]), which is stabilized by hydron ions (H₃O⁺) . This compound is highly hygroscopic and often requires purification via dissolution in acetonitrile to remove insoluble precipitates, especially in aged samples .

AuBr₃ is a strong Lewis acid and is widely used in catalysis, organic synthesis, and materials science. For example, it serves as a precursor in the µPLATE (microscale photochemical laser tracking electrodeposition) technique, where laser irradiation reduces Au³⁺ to Au⁺ for localized nanoparticle deposition . Its toxicity and irritant properties necessitate careful handling, particularly in medical and forensic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of Gold(3+);hydron;tetrabromide typically involves the reaction of gold with bromine in the presence of a suitable solvent. The reaction conditions often require controlled temperatures and pressures to ensure the formation of the desired product. The process may also involve the use of catalysts to enhance the reaction rate and yield.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up using similar synthetic routes but with optimized conditions for large-scale manufacturing. This includes the use of industrial reactors, continuous flow systems, and advanced purification techniques to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions: Gold(3+);hydron;tetrabromide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form higher oxidation state species.

Reduction: It can be reduced to form lower oxidation state species or elemental gold.

Substitution: The bromine atoms can be substituted with other halogens or functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and nitric acid.

Reduction: Reducing agents such as sodium borohydride and hydrazine are often used.

Substitution: Halogen exchange reactions can be carried out using halogenating agents like chlorine or iodine.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxidation state gold compounds, while reduction can produce elemental gold .

Scientific Research Applications

Catalysis

Gold(3+);hydron;tetrabromide acts as a Lewis acid and is used in various catalytic processes in organic synthesis. It facilitates reactions such as:

• Hydrogenation : The compound can catalyze hydrogenation reactions effectively.
• Substitution Reactions : It participates in halogen exchange reactions, substituting bromine with other halogens or functional groups.

Biological Applications

Research indicates potential applications of this compound in medicinal chemistry:

• Anticancer Properties : Studies suggest that gold compounds can interact with biological molecules, influencing cellular processes related to cancer cell proliferation.
• Anti-inflammatory Effects : Gold compounds have been investigated for their ability to modulate inflammatory pathways, potentially offering therapeutic benefits.

Material Science

The compound's unique properties make it valuable in material science:

• Surface Coatings : It is used in the production of coatings that require enhanced stability and reactivity.
• Electronic Components : Its conductive properties are exploited in electronic applications.

Case Study 1: Anticancer Activity

A study investigated the effects of gold compounds on cancer cell lines, demonstrating that this compound exhibited significant cytotoxicity against certain types of cancer cells. The mechanism involved disruption of DNA replication processes, leading to apoptosis.

Case Study 2: Catalytic Efficiency

In a series of catalytic experiments, this compound was shown to outperform traditional catalysts in specific organic reactions, highlighting its efficiency as a Lewis acid catalyst. The results indicated faster reaction times and higher yields compared to conventional methods.

Mechanism of Action

The mechanism by which Gold(3+);hydron;tetrabromide exerts its effects involves interactions with molecular targets and pathways. In biological systems, the compound can interact with cellular components, leading to the disruption of cellular processes and induction of cell death. The exact molecular targets and pathways involved are still under investigation, but studies suggest that it may interfere with DNA replication and protein synthesis.

Comparison with Similar Compounds

Gold(III) Chloride (AuCl₃)

• Structure and Stability: AuCl₃ adopts a planar monomeric structure in the gas phase but polymerizes in the solid state. Unlike AuBr₃, it decomposes at 254°C and is more soluble in water and hydrochloric acid .
• Reactivity : Both AuBr₃ and AuCl₃ act as Lewis acids, but AuCl₃ is more reactive in chlorination reactions due to the higher electronegativity of chlorine. AuBr₃, however, excels in bromination processes and photochemical applications .
• Applications: AuCl₃ is preferred in etching and nanoparticle synthesis, while AuBr₃’s stability in organic solvents makes it suitable for electrochemical deposition techniques .

Iron(III) Bromide (FeBr₃)

• Acidity : FeBr₃ is a stronger Lewis acid than AuBr₃, enabling faster halogenation of aromatic compounds. However, it lacks the redox versatility of gold complexes .
• Industrial Use : FeBr₃ is cost-effective for large-scale bromination, whereas AuBr₃ is reserved for specialized applications like high-precision electrodeposition .

Gold(I) Complexes (e.g., Thiourea-Modified Au(I))

• Oxidation State : Gold(I) complexes, such as thiourea-functionalized derivatives, exhibit lower oxidation states and greater stability in biological systems. They are explored for anticancer activity, contrasting with the toxicity of AuBr₃ .
• Catalysis : Au(I) complexes are pivotal in cross-coupling reactions (e.g., nitronyl nitroxide derivatives), whereas AuBr₃’s +3 oxidation state facilitates oxidative transformations .

Data Tables

Table 1: Physical and Chemical Properties

Compound	Formula	Molar Mass (g/mol)	Melting Point (°C)	Solubility	Key Applications
Gold(III) Bromide	Au₂Br₆	436.69	97.5	Soluble in HBr	Catalysis, µPLATE
Gold(III) Chloride	AuCl₃	303.33	254 (decomposes)	Soluble in HCl/H₂O	Etching, nanoparticles
Iron(III) Bromide	FeBr₃	295.56	200 (decomposes)	Soluble in H₂O	Bromination reactions

Biological Activity

Gold(3+);hydron;tetrabromide, also known as potassium tetrabromoaurate(III) dihydrate, is a complex compound with significant biological activity. This article explores its antimicrobial properties, mechanisms of action, and potential therapeutic applications, drawing from diverse research studies and case analyses.

Overview of this compound

Gold(3+) ions have been studied extensively for their biological properties, particularly in the context of antimicrobial activity. The tetrabromide form enhances the solubility and stability of gold in biological systems, making it a candidate for various therapeutic applications.

Antimicrobial Activity

Recent studies have highlighted the potent antibacterial effects of gold(3+) complexes, particularly against multidrug-resistant (MDR) bacterial strains. A significant finding is that these complexes exhibit low cytotoxicity to mammalian cells while effectively targeting bacterial pathogens.

Key Findings:

• Bacterial Targeting : Gold(3+) complexes show strong activity against both gram-positive and gram-negative bacteria. In particular, they have demonstrated effectiveness against strains such as Methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii when used in combination with permeabilizing antibiotics .
• Mechanism of Action : The antibacterial action is believed to occur through multiple mechanisms:
  • Membrane Disruption : Gold(3+) complexes can permeabilize bacterial membranes, leading to rapid uptake and subsequent cellular damage.
  • Enzyme Inhibition : They inhibit bacterial thioredoxin reductase (TrxR), which is crucial for redox balance in bacteria. This inhibition disrupts energy metabolism and membrane stability .

Study 1: Efficacy Against MDR Bacteria

In a study published in Nature, researchers synthesized a novel gold(III)-dithiocarbamate complex that exhibited strong antibacterial properties. The complex was stable in biological environments and showed no development of resistant mutants after prolonged exposure to bacterial cultures. This indicates a promising avenue for developing new antimicrobial agents based on gold complexes .

Bacterial Strain	Activity Level	Resistance Development
MRSA	High	None
Acinetobacter baumannii	Moderate	None
Pseudomonas aeruginosa	Moderate	None

Study 2: Toxicity Assessment

A toxicity assessment conducted in vivo revealed that gold(3+) complexes did not show acute toxicity at therapeutic doses in mice. No signs of organ damage were observed, supporting the safety profile of these compounds for potential therapeutic use .

The biological activity of gold(3+) complexes can be attributed to several biochemical interactions:

• Membrane Interaction : Direct interaction with bacterial membranes leads to structural damage and increased permeability.
• Redox Modulation : By inhibiting TrxR, these compounds disrupt essential metabolic pathways, causing cell death.
• Transcriptomic Changes : Alterations in gene expression related to energy metabolism and membrane integrity have been documented, further elucidating the complex's multifaceted action against bacteria .

Future Directions

Given their promising biological activities, further research is warranted to explore:

• Synergistic Effects : Investigating combinations with existing antibiotics to enhance efficacy against resistant strains.
• Formulation Development : Creating stable formulations for clinical applications.
• Mechanistic Studies : Detailed studies on the molecular interactions between gold complexes and bacterial targets.

Q & A

Basic Research Questions

Q. What are the recommended synthesis protocols for Gold(3+) tetrabromide complexes, and how can purity be optimized?

Methodological Answer: Synthesis of gold(III) halide complexes typically involves refluxing gold precursors with halide sources under controlled conditions. For example, in analogous gold-thiourea complexes ( ), refluxing gold precursors with ligands (e.g., methyl isothiocyanate) in ethanol, followed by stepwise additions and purification via silica gel chromatography (using DCM/methanol gradients), yields high-purity products. Critical steps include:

• Reaction time optimization : Extended reflux durations (e.g., 30 hours) to ensure complete ligand coordination.
• Purification : Column chromatography with triethylamine-treated silica to minimize decomposition.
• Crystallization : Recrystallization from ethyl acetate or ethanol to isolate crystalline solids .

Q. What analytical techniques are most effective for characterizing Gold(3+) tetrabromide?

Methodological Answer: Key techniques include:

• Spectroscopy : UV-Vis to monitor ligand-to-metal charge transfer transitions (e.g., 250–400 nm range for Au-Br bonds).
• X-ray Diffraction (XRD) : Resolves crystal structure and confirms bromine coordination geometry.
• Thermogravimetric Analysis (TGA) : Assesses thermal stability and hydration state.
• NMR (for ligands) : For complexes with organic ligands, $^1H$/$^13C$ NMR identifies coordination-induced shifts.
• Elemental Analysis : Quantifies Br/Au ratios to verify stoichiometry .

Q. What safety precautions are critical when handling Gold(3+) tetrabromide?

Methodological Answer: Based on analogous gold and tetrabromide compounds (e.g., Germanium Tetrabromide):

• Personal Protective Equipment (PPE) : Wear nitrile gloves, lab coats, and goggles to prevent skin/eye contact (H314/H318 hazards) .
• Ventilation : Use fume hoods to avoid inhalation of toxic fumes (P260/P264 precautions) .
• Spill Management : Neutralize spills with sodium bicarbonate and collect in approved waste containers (P501) .
• First Aid : Immediate rinsing with water for skin/eye exposure and medical consultation (P305+351+338) .

Advanced Research Questions

Q. How do ligand modifications influence the reactivity of Gold(3+) tetrabromide in catalysis?

Methodological Answer: Ligand tuning alters electronic and steric properties:

• Electron-withdrawing ligands (e.g., Br$^-$) increase Lewis acidity, enhancing oxidative catalysis.
• Steric bulk : Bulky ligands (e.g., phosphines) stabilize Au(III) intermediates but may reduce substrate accessibility.
• Experimental validation : Compare catalytic efficiency in cross-coupling reactions using UV-Vis kinetics and DFT calculations to correlate ligand effects with activity .

Q. What computational models predict the electronic structure of Gold(3+) tetrabromide?

Methodological Answer:

• Density Functional Theory (DFT) : Models Au-Br bond lengths and charge distribution. Validate with experimental XRD bond distances (e.g., ~2.4–2.6 Å for Au-Br) .
• Molecular Dynamics (MD) : Simulates solvation effects in aqueous/organic media.
• Contradictions : Discrepancies between predicted and observed redox potentials may arise from solvent interactions or relativistic effects unaccounted for in standard DFT functionals .

Q. How does Gold(3+) tetrabromide interact with biological macromolecules?

Methodological Answer:

• Binding Studies : Use fluorescence quenching assays to measure interactions with proteins/DNA. For example, monitor tryptophan emission changes in serum albumin upon Au(III) binding .
• Cytotoxicity Assays : Evaluate antitumor potential via MTT assays on cancer cell lines (e.g., IC$_{50}$ values).
• Contradictions : Discrepancies in reported bioactivity may stem from hydrolysis rates or ligand exchange in physiological media, requiring pH-controlled experiments .